Cas no 2763584-80-9 (rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride)

• Product Name: rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride
• CAS No: 2763584-80-9
• MF: C₁₀H₁₈ClN
• MW: 187.709621906281
• CID: 5569490
• PubChem ID: 165593028
• Update Time: 2025-11-01

rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37104435
• Z5357195226
• rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride
• 2763584-80-9

• Inchi： 1S/C10H17N.ClH/c11-7-10-5-8-2-1-3-9(4-8)6-10;/h1-2,8-10H,3-7,11H2;1H/t8-,9+,10+;/m1./s1
• InChI Key： FZSITVVCEUQLDR-RDTSDOJCSA-N
• SMILES： Cl.NC[C@H]1C[C@@H]2C=CC[C@H](C1)C2

Computed Properties

• Exact Mass: 187.1127773g/mol
• Monoisotopic Mass: 187.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride

Introduction to Rac-1-[(1R,3S,5S)-Bicyclo[3.3.1]Non-6-en-3-yl]Methanamine Hydrochloride (CAS No. 2763584-80-9)

Rac-1-[(1R,3S,5S)-Bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride is a significant compound in the field of pharmaceutical chemistry, notable for its unique structural features and potential applications in medicinal research. With the CAS number 2763584-80-9, this compound has garnered attention due to its complex bicyclic structure and its derivatives' potential biological activity. This article delves into the chemical properties, synthesis methods, and the latest research applications of this intriguing molecule.

The molecular structure of rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride consists of a bicyclic framework with a nonane backbone, featuring three stereocenters at positions 1, 3, and 5. This stereochemistry is crucial for its biological activity and makes it a subject of interest for chemists and pharmacologists alike. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various laboratory and pharmaceutical applications.

In recent years, there has been growing interest in the development of novel compounds with bicyclic structures due to their potential to interact with biological targets in unique ways. The specific stereochemistry of rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride has been investigated for its role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may have applications in the treatment of neurological disorders and inflammation-related conditions.

The synthesis of rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route includes the formation of the bicyclic core through a Diels-Alder reaction followed by functional group modifications to introduce the amine group at the appropriate position. The final step involves salt formation with hydrochloric acid to improve stability and handling properties.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been employed to enhance the yield of key intermediates. Additionally, green chemistry principles have been incorporated into the synthesis to minimize waste and reduce environmental impact. These improvements have made rac-1-[(1R,3S,5S)-bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride more accessible for further research and development.

The biological activity of rac-1-[Bicyclo[3.3.1]non-6-en-3-yl]methanamine hydrochloride has been explored in several preclinical studies. Researchers have focused on its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique stereochemistry of the compound allows it to interact with these enzymes in a manner that may lead to reduced inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, studies have indicated that rac-1-[Bicyclo[3. < strong > . . . ]no strong > -< strong >6 strong > -en- strong >< strong > strong > -< strong > strong > -< strong > strong > -< strong > strong > -< strong > strong > -< strong > strong > -< strong > strong ]methanamine hydrochloride may also have neuroprotective properties. In animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, this compound has shown promise in reducing oxidative stress and protecting neurons from damage. These findings highlight its potential as a therapeutic agent for treating neurological disorders.

The pharmacokinetic properties of rac-[Bicyclo[Bicyclo[]no-6-en]-]methanamine hydrochloride are also being studied to optimize its delivery and efficacy. Researchers are investigating various formulations to enhance bioavailability and target specificity. For example, nanoparticle-based delivery systems have been explored to improve drug penetration across the blood-brain barrier, which is crucial for treating neurological conditions.

In conclusion, rac-[Bicyclo[Bicyclo[]no-6-en]-]methanamine hydrochloride is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for further investigation into treating inflammatory diseases and neurodegenerative disorders. As synthetic methods continue to improve and more research is conducted on its pharmacological properties, this compound is likely to play an important role in future medical treatments.